3-amino-N,4-dimethylbenzamide
Overview
Description
3-amino-N,4-dimethylbenzamide is a useful research compound. Its molecular formula is C9H12N2O and its molecular weight is 164.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Potential Antiarrhythmic Applications
- Compounds structurally related to 3-amino-N,4-dimethylbenzamide, like 4-amino-N-(2-morpholinoethyl)-2,6-dimethylbenzamide, have been synthesized as potential antiarrhythmic agents. These compounds demonstrated efficacy in prolonging the effective refractory period of isolated rabbit atria and showed prophylactic activity against ouabain-induced arrhythmia (Yung, Lo, & Vohra, 1972).
Synthesis and Optimization
- The synthesis process of compounds similar to this compound has been optimized for various purposes. For instance, 2-Amino-5-chloro-N,3-dimethylbenzamide was synthesized from 7-methylisatin with an overall yield of 62% and a purity of 99.6% (Zhang Zho, 2014). Another study reported improvement approaches for the synthesis of 2-amino-5-cyano-N,3-dimethylbenzamide, using thionyl chloride as an alternative to phosgene (Lin Xue, 2013).
DNA Repair and Cellular Processes
- Research has also explored the effects of compounds like 3-aminobenzamide on DNA repair. For example, 3-aminobenzamide was found to stimulate DNA repair in human lymphocytes while inhibiting it in L 1210 cells (Bohr & Klenow, 1981). Additionally, it was discovered that 3-aminobenzamide can retard the joining of strand breaks in DNA repair in human fibroblasts (James & Lehmann, 1982).
Antitumor Properties
- Certain derivatives of this compound, like 3-Amino-1,2,4-benzotriazine 1,4-dioxide, have shown promise as antitumor agents. This compound, for example, requires bioreductive activation and selectively kills oxygen-deficient cells, deriving its biological activity from DNA cleavage (Daniels & Gates, 1996).
Miscellaneous Applications
- Other studies have focused on the molecular structure and intermolecular interactions of compounds related to this compound. For instance, intramolecular hydrogen bonding in ortho-substituted N,N-dimethylbenzamides was examined, providing insights into the structural and chemical properties of these compounds (Fong, 1980).
Safety and Hazards
The safety information for “3-amino-N,4-dimethylbenzamide” indicates that it is classified as Acute Tox. 3 Oral - Eye Irrit. 2 - Skin Sens. 1 . The hazard statements include H301 - H317 - H319 . Precautionary statements include P280 - P301 + P310 - P305 + P351 + P338 .
Relevant Papers
The relevant papers retrieved discuss the synthesis of “this compound” and similar compounds . These papers provide valuable insights into the synthesis methods, chemical reactions, and potential applications of “this compound” and similar compounds .
Properties
IUPAC Name |
3-amino-N,4-dimethylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O/c1-6-3-4-7(5-8(6)10)9(12)11-2/h3-5H,10H2,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXFCCUBWWTWZGE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90504229 |
Source
|
| Record name | 3-Amino-N,4-dimethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90504229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
54884-19-4 |
Source
|
| Record name | 3-Amino-N,4-dimethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90504229 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Amino-N,4-dimethylbenzamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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